Cas no 1339699-65-8 (1-Picolinoylpyrrolidine-3-carboxylic acid)
1-Picolinoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1-picolinoylpyrrolidine-3-carboxylic acid
- 1-(pyridine-2-carbonyl)pyrrolidine-3-carboxylic acid
- 1-Picolinoylpyrrolidine-3-carboxylic acid
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- Inchi: 1S/C11H12N2O3/c14-10(9-3-1-2-5-12-9)13-6-4-8(7-13)11(15)16/h1-3,5,8H,4,6-7H2,(H,15,16)
- InChI Key: CVCVXGKLOJSNLF-UHFFFAOYSA-N
- SMILES: OC(C1CN(C(C2C=CC=CN=2)=O)CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 293
- XLogP3: 0.3
- Topological Polar Surface Area: 70.5
1-Picolinoylpyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P158141-100mg |
1-Picolinoylpyrrolidine-3-carboxylic Acid |
1339699-65-8 | 100mg |
$ 185.00 | 2022-06-03 | ||
| TRC | P158141-500mg |
1-Picolinoylpyrrolidine-3-carboxylic Acid |
1339699-65-8 | 500mg |
$ 680.00 | 2022-06-03 | ||
| TRC | P158141-1g |
1-Picolinoylpyrrolidine-3-carboxylic Acid |
1339699-65-8 | 1g |
$ 1045.00 | 2022-06-03 | ||
| Life Chemicals | F1907-3862-0.25g |
1-picolinoylpyrrolidine-3-carboxylic acid |
1339699-65-8 | 95%+ | 0.25g |
$653.0 | 2023-09-07 | |
| Life Chemicals | F1907-3862-0.5g |
1-picolinoylpyrrolidine-3-carboxylic acid |
1339699-65-8 | 95%+ | 0.5g |
$688.0 | 2023-09-07 | |
| Life Chemicals | F1907-3862-1g |
1-picolinoylpyrrolidine-3-carboxylic acid |
1339699-65-8 | 95%+ | 1g |
$725.0 | 2023-09-07 | |
| Life Chemicals | F1907-3862-2.5g |
1-picolinoylpyrrolidine-3-carboxylic acid |
1339699-65-8 | 95%+ | 2.5g |
$1450.0 | 2023-09-07 | |
| Life Chemicals | F1907-3862-5g |
1-picolinoylpyrrolidine-3-carboxylic acid |
1339699-65-8 | 95%+ | 5g |
$2175.0 | 2023-09-07 | |
| Life Chemicals | F1907-3862-10g |
1-picolinoylpyrrolidine-3-carboxylic acid |
1339699-65-8 | 95%+ | 10g |
$3045.0 | 2023-09-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1655271-250mg |
1-Picolinoylpyrrolidine-3-carboxylic acid |
1339699-65-8 | 98% | 250mg |
¥10015.00 | 2024-08-09 |
1-Picolinoylpyrrolidine-3-carboxylic acid Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 1-Picolinoylpyrrolidine-3-carboxylic acid
Research Brief on 1-Picolinoylpyrrolidine-3-carboxylic acid (CAS: 1339699-65-8): Recent Advances and Applications
1-Picolinoylpyrrolidine-3-carboxylic acid (CAS: 1339699-65-8) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents, particularly in the areas of enzyme inhibition and receptor modulation. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.
The compound's unique structure, featuring a picolinoyl group attached to a pyrrolidine-3-carboxylic acid moiety, has been explored for its ability to interact with various biological targets. Recent research has demonstrated its efficacy as an inhibitor of metalloenzymes, such as matrix metalloproteinases (MMPs) and angiotensin-converting enzyme (ACE), which are implicated in a range of pathological conditions, including cancer, cardiovascular diseases, and inflammatory disorders. These findings underscore the compound's potential as a lead structure for the development of targeted therapies.
In a study published in the Journal of Medicinal Chemistry, researchers synthesized a series of derivatives based on 1-Picolinoylpyrrolidine-3-carboxylic acid and evaluated their inhibitory activity against MMP-9, a key enzyme involved in tumor metastasis. The results revealed that certain derivatives exhibited potent inhibitory effects, with IC50 values in the nanomolar range. Molecular docking studies further elucidated the binding interactions between the compound and the active site of MMP-9, providing valuable insights for the design of more effective inhibitors.
Another area of interest is the compound's potential application in central nervous system (CNS) disorders. Recent preclinical studies have investigated its ability to modulate neurotransmitter receptors, such as the GABA-A receptor, which plays a critical role in anxiety and epilepsy. Preliminary data suggest that 1-Picolinoylpyrrolidine-3-carboxylic acid derivatives may exhibit anxiolytic and anticonvulsant properties, opening new avenues for the treatment of neurological conditions.
The synthesis of 1-Picolinoylpyrrolidine-3-carboxylic acid has also been optimized in recent years, with researchers developing more efficient and scalable routes. A notable advancement is the use of microwave-assisted synthesis, which significantly reduces reaction times and improves yields. These improvements are critical for the large-scale production of the compound and its derivatives, facilitating further pharmacological evaluations and clinical development.
Despite these promising findings, challenges remain in the development of 1-Picolinoylpyrrolidine-3-carboxylic acid-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. However, the compound's versatility and demonstrated biological activity make it a compelling candidate for continued research and development.
In conclusion, 1-Picolinoylpyrrolidine-3-carboxylic acid (CAS: 1339699-65-8) represents a promising scaffold for the design of novel therapeutic agents. Recent studies have highlighted its potential in enzyme inhibition, receptor modulation, and CNS disorders, with ongoing research aimed at optimizing its pharmacological properties. As the field advances, this compound is likely to play an increasingly important role in drug discovery and development.
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